Tetrachlorophthalic anhydride
Tetrachlorophthalic anhydride
Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992)
Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride.
Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride.
Brand Name:
Vulcanchem
CAS No.:
117-08-8
VCID:
VC20849079
InChI:
InChI=1S/C8Cl4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11
SMILES:
C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O
Molecular Formula:
C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3
Molecular Weight:
285.9 g/mol
Tetrachlorophthalic anhydride
CAS No.: 117-08-8
Cat. No.: VC20849079
Molecular Formula: C8Cl4O3
C6Cl4(CO)2O
C8Cl4O3
Molecular Weight: 285.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Tetrachlorophthalic anhydride appears as odorless needle-like crystals or white powder. (NTP, 1992) Tetrachlorophthalic anhydride is a cyclic dicarboxylic anhydride that is phthalic anhydride chlorinated at the 4-, 5-, 6- and 7-positions. It has a role as a cross-linking reagent and an allergen. It is a cyclic dicarboxylic anhydride and a tetrachlorobenzene. It derives from a phthalic anhydride. |
|---|---|
| CAS No. | 117-08-8 |
| Molecular Formula | C8Cl4O3 C6Cl4(CO)2O C8Cl4O3 |
| Molecular Weight | 285.9 g/mol |
| IUPAC Name | 4,5,6,7-tetrachloro-2-benzofuran-1,3-dione |
| Standard InChI | InChI=1S/C8Cl4O3/c9-3-1-2(8(14)15-7(1)13)4(10)6(12)5(3)11 |
| Standard InChI Key | AUHHYELHRWCWEZ-UHFFFAOYSA-N |
| SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O |
| Canonical SMILES | C12=C(C(=C(C(=C1Cl)Cl)Cl)Cl)C(=O)OC2=O |
| Boiling Point | 700 °F at 760 mm Hg (sublimes) (NTP, 1992) 371 °C |
| Colorform | PRISMS, NEEDLES FROM SUBLIMATION WHITE, FREE-FLOWING POWDER |
| Flash Point | 362 °C c.c. |
| Melting Point | 491 to 494 °F (NTP, 1992) 254.5 °C 255-256.5 °C 255 °C |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator